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Compound of Interest

Compound Name: SSR128129E free acid

Cat. No.: B15582908

Essential Safety and Handling Guide for
SSR128129E Free Acid

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with SSR128129E free acid. Given
that a specific Safety Data Sheet (SDS) for SSR128129E free acid is not publicly available,
this document is based on general laboratory safety principles for handling acidic, powdered
chemical compounds of unknown toxicity. It is imperative to supplement these guidelines with a
substance-specific SDS obtained from your supplier.

Immediate Safety and Handling Precautions

SSR128129E free acid is an allosteric inhibitor of Fibroblast Growth Factor Receptors
(FGFRs).[1][2] While specific toxicity data is unavailable, researchers should handle this
compound with care, assuming it may be hazardous.

Engineering Controls:
e Work in a well-ventilated laboratory.

o Handle the solid compound in a certified chemical fume hood to minimize inhalation
exposure.

o Ensure a safety shower and eyewash station are readily accessible.[3]
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Personal Protective Equipment (PPE): Always wear the following PPE when handling

SSR128129E free acid:

PPE Category Item Specifications
ANSI/ISEA Z87.1 rated,
Eye and Face Protection Safety Goggles providing protection against

chemical splashes.[4]

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of

splashing.[5]

Hand Protection

Nitrile Gloves

Double-gloving is
recommended. Check for any
signs of degradation or

punctures before use.[6]

Body Protection

Laboratory Coat

Fully fastened to protect from

spills.

Apron

A chemically resistant apron
should be worn over the lab
coat when handling significant

quantities.

Respiratory Protection

N95 Respirator

Recommended for weighing
and handling the powder
outside of a fume hood, though
handling in a fume hood is the

preferred method.[5]

Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

e Do not eat, drink, or smoke in the laboratory.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b15582908?utm_src=pdf-body
https://www.scisure.com/blog/7-critical-pieces-of-chemistry-lab-safety-equipment
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://fabweb.ece.illinois.edu/lab/safety/ppe.aspx
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

* Remove contaminated clothing immediately and wash before reuse.

Operational Plan: Handling and Spills

Handling:

Preparation: Before handling, ensure all necessary PPE is worn and engineering controls
are functioning correctly. Have spill cleanup materials readily available.

Weighing: If possible, weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly.
Always add acid to water, not the other way around, as a general precaution, although the
acidity of this compound in solution is not specified.[7]

Storage: Store SSR128129E free acid in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials. The related sodium salt is classified as a
combustible solid (Storage Class 11), suggesting the free acid should be stored similarly.

Spill Procedure:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated
space.

Control: For small spills of the solid, gently cover with an absorbent material to avoid raising
dust.[7]

Neutralize (if applicable and safe): For acidic compounds, a weak base like sodium
bicarbonate can be used for neutralization, but this should only be done if the reactivity of
SSR128129E with the neutralizing agent is known.

Clean-up: Use a plastic dustpan and brush or a HEPA-filtered vacuum to collect the
absorbed material. Place the waste in a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.

Report: Report all spills to the laboratory supervisor or safety officer.
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Disposal Plan

As the specific hazards of SSR128129E free acid are not fully known, it should be disposed of
as hazardous waste.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container.
Solid SSR128129E Free Acid Dispose of through your institution's hazardous

waste program.

Place in a sealed bag or container labeled as
Contaminated Materials (e.g., gloves, wipes) hazardous waste and dispose of according to

institutional guidelines.

Collect in a labeled, sealed, and chemically
Solutions of SSR128129E Free Acid compatible container. Do not pour down the
drain. Dispose of as hazardous chemical waste.

If the container held acutely hazardous waste, it

may need to be triple-rinsed, with the rinsate
Empty Containers collected as hazardous waste.[8] Consult your

institution's safety guidelines for "RCRA Empty"

container procedures.[8]

Always segregate waste streams to avoid accidental mixing of incompatible chemicals.

Mechanism of Action: SSR128129E Signaling
Pathway

SSR128129E is an allosteric inhibitor of Fibroblast Growth Factor Receptors (FGFRs).[2] It
binds to the extracellular domain of the receptor, preventing the internalization of the FGF-
FGFR complex.[2][9] This action inhibits downstream signaling pathways, such as the
MAPK/ERK and PI3K/AKT pathways, which are involved in cell proliferation, survival, and
angiogenesis.[10]
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SSR128129E allosterically inhibits FGFR signaling.

Experimental Workflow: General Handling Protocol

The following diagram outlines a general workflow for handling SSR128129E free acid in a
laboratory setting.
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General workflow for handling SSR128129E free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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